2-Bromo-5-chloro-3-fluoropyridine

• IUPAC Name: 2-bromo-5-chloro-3-fluoropyridine
• InChI: InChI=1S/C5H2BrClFN/c6-5-4(8)1-3(7)2-9-5/h1-2H
• InChI Key: PYDGFYYLQFJQBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1F)Br)Cl
• Molecular Formula: C5H2BrClFN
• DSSTOX Substance ID: DTXSID30450094
• Molecular Weight: 210.43 g/mol
• CAS RN: 514797-97-8

Description

2-Bromo-5-chloro-3-fluoropyridine (BCF) is a heterocyclic compound with a five-membered ring containing one nitrogen atom and four carbon atoms. It is a colorless solid that is soluble in water, alcohol, and other organic solvents. BCF has a wide range of applications in the scientific research, pharmaceutical, and biotechnological fields.

Scientific Research Applications

• Chemoselective Functionalization : 2-Bromo-5-chloro-3-fluoropyridine is used in chemoselective functionalization, where catalytic amination conditions lead to bromide substitution products. This functionalization is crucial in creating various compounds, particularly in medicinal chemistry (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).

• Synthesis of Pentasubstituted Pyridines : The compound acts as a halogen-rich intermediate in synthesizing pentasubstituted pyridines, valuable in medicinal chemistry. It's achieved via halogen dance reactions and subsequent trapping with electrophiles (Wu, Porter, Frennesson, & Saulnier, 2022).

• Creating Structural Manifolds : It is used to create diverse structural manifolds from a common precursor. The process includes hydrolysis and conversion into various pyridine derivatives, showcasing its versatility in structural transformations (Schlosser & Bobbio, 2002).

• Versatile Synthesis of Disubstituted Pyridines : The compound is instrumental in synthesizing disubstituted fluoropyridines and pyridones, demonstrating its utility in creating compounds with specific substitutions and functionalities (Sutherland & Gallagher, 2003).

• Radiofluorination and Radiosynthesis : It is used in radiosynthesis, particularly in creating fluoropyridines via radiofluorination and palladium-catalyzed amination. This application is significant in medical imaging techniques like Positron Emission Tomography (Pauton, Gillet, Aubert, Bluet, Gruss-Leleu, Roy, & Perrio, 2019).

• Vibrational Spectra Analysis : Research on the vibrational spectra of monosubstituted pyridines, including this compound, provides insights into their molecular structure and properties, crucial for various chemical applications (Green, Kynaston, & Paisley, 1963).

Safety and Hazards

The safety data sheet for 2-Bromo-5-chloro-3-fluoropyridine suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. Personal protective equipment and chemical impermeable gloves should be used.

Future Directions

While specific future directions for 2-Bromo-5-chloro-3-fluoropyridine are not mentioned in the search results, it is noted that the demand for similar compounds has been steadily increasing due to their wide range of applications in the pharmaceutical industry.

Synthesis routes and methods

Procedure details

To solid 5-chloro-3-fluoro-2-hydroxypyridine (75 g, 0.51 mmol) was added melted POBr3 (150 g, 0.52 mmol). DMF (2 mL) was then added by pipet, and the mixture was heated at 130° C. for 1 h. The excess POBr3 was quenched by the careful addition of water to the reaction mixture at 0° C., and the resulting mixture was dissolved in a 2:1 mixture of EtOAc:water. The organic layer was washed three times with water and once with brine, dried over sodium sulfate, filtered and concentrated in vacuo. The resulting yellow oil was passed through a plug of silica gel (10% Et2O:90% hexanes) to provide the title compound as a white solid (79.4 g, 74%). The product was characterized by 1H NMR.